Cas no 15489-47-1 (ferriprotoporphyrin ix chloride)

• Product Name: ferriprotoporphyrin ix chloride
• CAS No: 15489-47-1
• MF: C₃₄H₅₀ClFeN₄O₄
• MW: 670.083209514618
• CID: 904191
• PubChem ID: 133109945
• Update Time: 2025-11-01

ferriprotoporphyrin ix chloride Chemical and Physical Properties

Names and Identifiers

• ferriprotoporphyrin ix chloride
• 3,3'-(3,7,12,17-Tetramethyl-8,13-divinyl-2,18-porphyrindiyl)dipro panoate
• 1,12,23-Trihydroxy-1,6,12,17,23,28-hexaazacyclotritriacontane-2,5,13,16,24,27-hexone Iron(III) complex
• 38266_FLUKA
• AC1L50QZ
• AG-K-44630
• AR-1J2525
• CTK4E3017
• Ferrioxamine E
• Ferrioxamine E from Streptomyces antibioticus
• ferriprotoporphyrine IX chloride
• Heminchlorid
• iron(3+) 2,5,13,16,24,27-hexaoxo-1,6,12,17,23,28-hexaazacyclotritriacontane-1,12,23-triolate
• 15489-47-1
• HEMIN (FERRIPROTOPORPHYRIN IX CHLORIDE), MIN. 95
• 3-[18-(2-Carboxylatoethyl)-7,12-bis(ethenyl)-3,8,13,17-tetramethyl-1,2,3,4,5,6,9,10,11,12,13,14,15,16,19,20,21,22,23,24-icosahydroporphyrin-2-yl]propanoate;iron(3+);chloride
• DPHNWLLCUZFMDK-UHFFFAOYSA-K

• Inchi： 1S/C34H52N4O4.ClH.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,17,20-21,24-32,35-38H,1-2,9-16H2,3-6H3,(H,39,40)(H,41,42);1H;/q;;+3/p-3
• InChI Key： DPHNWLLCUZFMDK-UHFFFAOYSA-K
• SMILES： [Fe+3].[Cl-].[O-]C(CCC1C(C)C2CC3C(C=C)=C(C)C(CC4C(C=C)C(C)C(CC5C(C)=C(CCC(=O)[O-])C(CC1N2)N5)N4)N3)=O

Computed Properties

• Exact Mass: 558.2269
• Monoisotopic Mass: 669.286994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 1128.9±65.0 °C at 760 mmHg
• Flash Point: 636.6±34.3 °C
• PSA: 131.82
• Solubility: Not available
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

ferriprotoporphyrin ix chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ferriprotoporphyrin ix chloride

Comprehensive Overview of Ferriprotoporphyrin IX Chloride (CAS No. 15489-47-1): Properties, Applications, and Research Insights

Ferriprotoporphyrin IX chloride (CAS No. 15489-47-1), also known as hemin chloride, is a critical metalloporphyrin complex widely studied in biochemistry, medicine, and materials science. This compound, derived from the prosthetic group of hemoglobin, plays a pivotal role in oxygen transport, enzymatic catalysis, and synthetic biology. Its unique structure—a ferric iron (Fe³⁺) center coordinated within a protoporphyrin IX ring—confers remarkable redox properties and biological relevance.

In recent years, ferriprotoporphyrin IX chloride has gained attention for its applications in biomedical research, particularly in studies related to antioxidant mechanisms, drug delivery systems, and artificial enzymes. Researchers are exploring its potential in cancer therapy, where its ability to modulate reactive oxygen species (ROS) shows promise. Additionally, its role in bio-inspired catalysis aligns with the growing interest in sustainable chemistry and green synthesis methods.

The compound’s CAS No. 15489-47-1 is frequently searched in academic databases and commercial catalogs, reflecting its demand in both research and industrial settings. Users often inquire about its solubility (soluble in dilute alkali, dimethyl sulfoxide), spectral properties (Soret band at ~385 nm), and stability under varying pH conditions. These queries highlight the need for precise technical data, which is essential for experimental reproducibility.

From an SEO perspective, keywords like "hemin chloride uses", "ferriprotoporphyrin IX chloride synthesis", and "CAS 15489-47-1 suppliers" rank highly, indicating user interest in practical applications and procurement. The compound’s relevance to COVID-19 research (e.g., studies on heme oxygenase-1 induction) further amplifies its visibility in scientific discourse. This intersection of fundamental science and applied research makes ferriprotoporphyrin IX chloride a compelling subject for multidisciplinary exploration.

Quality control and standardization are critical for CAS No. 15489-47-1, as impurities can affect experimental outcomes. Advanced analytical techniques like HPLC, mass spectrometry, and X-ray crystallography are employed to verify purity and structural integrity. These protocols align with the FAIR data principles (Findable, Accessible, Interoperable, Reusable), a trending topic in open science initiatives.

In conclusion, ferriprotoporphyrin IX chloride (CAS No. 15489-47-1) exemplifies the synergy between natural biomolecules and technological innovation. Its versatility ensures continued relevance in fields ranging from nanotechnology to therapeutics, addressing contemporary challenges in health and sustainability. Future research may unlock novel applications, reinforcing its status as a cornerstone of modern science.